L-Glutamic acid potassium salt monohydrate basic properties
L-Glutamic acid potassium salt monohydrate basic properties
Executive Summary
L-Glutamic acid potassium salt monohydrate (Potassium Glutamate, KGlu) is a critical excipient and buffering agent in modern biopharmaceutical formulations and cell culture applications. Distinct from its sodium counterpart (MSG), KGlu offers a unique ionic profile that mimics the intracellular environment, making it the preferred stabilizer for delicate protein-DNA complexes and live-virus vaccines.
This technical guide moves beyond basic safety data sheets (SDS) to provide researchers with the mechanistic rationale for selecting KGlu, detailed stability profiles, and self-validating analytical protocols for quality control.
Part 1: Physicochemical Characterization
The monohydrate form (
Core Identity & Properties
| Property | Specification | Technical Note |
| CAS Number | 6382-01-0 | Specific to the monohydrate form. |
| Formula Weight | 203.24 g/mol | Includes water of hydration (18.02 g/mol ). |
| Appearance | White crystalline powder | Orthorhombic crystal system. |
| Solubility (Water) | Freely Soluble (>1,000 g/L) | Significantly higher than Glutamic Acid (~8.6 g/L). |
| pH (2% Solution) | 6.7 – 7.3 | Near-neutral; distinct from the acidic free acid (pH ~3.2). |
| Isomeric Purity | L-Isomer (S-configuration) | D-isomer is an impurity; specific rotation |
Thermal Stability & Dehydration Profile
Understanding the thermal behavior is critical for lyophilization cycle development.
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Dehydration Zone (60°C – 80°C): The water of crystallization is labile. Extended exposure to temperatures >60°C under vacuum or >80°C at ambient pressure will strip the hydration shell, converting the salt to its anhydrous form. This phase change can alter crystal habit and flow properties.
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Decomposition (>200°C): The glutamate moiety undergoes intramolecular cyclization to form Pyroglutamic acid (5-oxoproline), a common degradation impurity that must be monitored.
Part 2: Functional Mechanisms in Biologics
Why choose Potassium Glutamate over Sodium Chloride or Potassium Chloride? The answer lies in the Hofmeister Series and the principle of Preferential Exclusion .
The Hofmeister Effect & Protein Stabilization
Glutamate is a strong kosmotrope (water-structure maker). Unlike Chloride (
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Mechanism:
increases the surface tension of water around the protein. -
Result: The protein folds more tightly to minimize the surface area exposed to the solvent, thermodynamically favoring the native (folded) state over the denatured state.
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Intracellular Mimicry: KGlu is the primary intracellular salt in E. coli and many mammalian cells. Using KGlu in lysis buffers or crystallization reagents preserves protein-nucleic acid interactions that are often disrupted by KCl or NaCl.
Diagram: Preferential Hydration Mechanism
Caption: KGlu stabilizes proteins by being excluded from the protein surface, forcing water to form a protective hydration shell that energetically favors the compact, native state.
Part 3: Analytical Methodologies
For drug development, verifying the identity and purity of KGlu is mandatory. Two complementary protocols are provided: a Titration Assay for bulk purity and an HPLC Method for trace impurity profiling.
Protocol A: Non-Aqueous Titration (Assay)
Standard: Adapted from JECFA/FCC specifications.
Principle: Glutamate acts as a weak base in glacial acetic acid and can be titrated against a strong acid (Perchloric acid).
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Preparation: Dissolve 200 mg of KGlu (dried at 80°C for 5h) in 6 mL of Formic Acid.
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Solvent: Add 100 mL of Glacial Acetic Acid.
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Titrant: Titrate with 0.1 N Perchloric Acid (
). -
Endpoint: Determine potentiometrically (glass electrode).
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Calculation: Each mL of 0.1 N
10.16 mg of .
Protocol B: HPLC Purity Profiling (Self-Validating)
Purpose: Detect organic impurities (e.g., Pyroglutamic acid) and enantiomeric purity.
System Suitability:
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Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).
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Derivatization: Pre-column derivatization with OPA (o-Phthalaldehyde) is required as Glutamate lacks a strong UV chromophore.
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Detector: Fluorescence (Ex: 340 nm, Em: 450 nm).
Step-by-Step Workflow:
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Mobile Phase A: 40 mM Sodium Phosphate buffer (pH 7.8).
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Mobile Phase B: Acetonitrile:Methanol:Water (45:45:10).
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Derivatization Reagent: Mix 5 mg OPA in 100 µL Methanol + 900 µL Borate buffer + 5 µL
-Mercaptoethanol. -
Reaction: Mix 10 µL Sample + 10 µL Reagent. Wait 60 seconds (precisely controlled by autosampler).
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Injection: Inject immediately.
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Gradient: 0% B to 100% B over 30 minutes.
Validation Criteria (Pass/Fail):
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Resolution (
): > 1.5 between Glutamate and any impurity. -
Tailing Factor: < 2.0.
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RSD (Area): < 2.0% for 5 replicate injections.
Part 4: Quality Control Workflow
The following diagram illustrates the decision tree for accepting a raw material lot of Potassium Glutamate for biopharmaceutical use.
Caption: QC decision tree ensuring identity (IR/K+), hydration state (LOD), potency (Assay), and purity (HPLC) before release.
Part 5: Regulatory & Safety Profile
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Regulatory Status: Generally Recognized As Safe (GRAS) by the US FDA.[1] Listed in the Food Chemicals Codex (FCC) and complies with JECFA standards.
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Safety:
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Acute Toxicity: LD50 (Rat, oral) > 7,900 mg/kg.
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Metabolism: Metabolized via the Krebs cycle (Citric Acid Cycle).
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Handling: Standard PPE (gloves, safety glasses). Avoid inhalation of dust.
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Storage: Store in tight, light-resistant containers. Critical: Maintain relative humidity <60% to prevent caking, but avoid extreme desiccation which may strip the crystal water.
References
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Food and Agriculture Organization (FAO/JECFA). Monopotassium L-glutamate: Chemical and Technical Assessment. 67th JECFA Meeting.
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National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 23695977, Monopotassium glutamate.
- Record, M. T., et al. (1998). Responses of E. coli processes to osmotic stress: Molecular mechanisms of Hofmeister effects. Journal of General Physiology. (Discusses KGlu vs KCl mechanisms).
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European Chemicals Agency (ECHA). Registration Dossier: Potassium Glutamate.(Note: Generic link to ECHA search for CAS 6382-01-0).
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Cheng, Y., et al. (2021). Thermally induced dehydration reactions of monosodium l-glutamate monohydrate. PCCP. (Mechanistic parallel for the monohydrate dehydration process).
